Cas no 299165-79-0 (1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE structure
299165-79-0 structure
Product Name:1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
CAS No:299165-79-0
MF:C15H17NO
MW:227.301584005356
CID:915808
PubChem ID:4254177
Update Time:2025-04-19

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
    • 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
    • 1H-PYRROLE-2-CARBOXALDEHYDE,1-(4-BUTYLPHENYL)
    • 299165-79-0
    • BBL022084
    • CS-0450666
    • STK894799
    • 1-(4-butylphenyl)pyrrole-2-carbaldehyde
    • SB62767
    • AKOS000101224
    • Inchi: 1S/C15H17NO/c1-2-3-5-13-7-9-14(10-8-13)16-11-4-6-15(16)12-17/h4,6-12H,2-3,5H2,1H3
    • InChI Key: XEXGMRGYTBBAKE-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CN1C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 227.13100
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 3.63240

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>

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